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Compound Focus: Sardomozide dihydrochloride

CAS No.: 138794-73-7

Cat. No.: S548218

Storage Conditions and Physical Properties

Adhering to the following storage conditions is crucial for maintaining the chemical integrity of

Sardomozide dihydrochloride.

Property Specification

Recommended Storage Temperature -20°C [1][2] [3]

Physical Form Solid powder [2] [3]

Appearance White to off-white [2]

Container Keep container tightly sealed [1]
Protection from Moisture [1] [2]

Handling and Solubility Protocols

Proper handling and reconstitution are essential for achieving reliable experimental results.
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e Preparation of Stock Solutions: Sardomozide dihydrochloride is soluble in DMSO and water.

o In DMSO: Can be dissolved at a concentration of 10 mg/mL (32.98 mM). This may require
ultrasonication and warming to 60°C [2].

o In Water: Can be dissolved at a concentration of 3.85 mg/mL (12.70 mM), also with
ultrasonication and warming to 60°C [2].

e Handling Precautions: Although not classified as hazardous, standard laboratory safety practices

should be followed.

o Personal Protective Equipment (PPE): Use safety goggles, protective gloves, and impervious
clothing [1].

o Engineering Controls: Work in areas with appropriate exhaust ventilation and have access to
safety showers and eye wash stations [1].

o Spill Management: Absorb spills with a liquid-binding material (like diatomite) and
decontaminate surfaces with alcohol [1].

Biological Activity and Experimental Applications

Sardomozide dihydrochloride (also known as CGP 48664A) is a potent and selective inhibitor that targets a
key enzyme in polyamine biosynthesis [2] [3]. The following diagram illustrates its mechanism of action

within the polyamine synthesis pathway.
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As shown in the pathway, Sardomezide dihydrochloride acts by potently inhibiting the enzyme S-
adenosylmethionine decarboxylase (SAMDC, also known as AMD1) with an IC50 of 5 nM [2] [3]. This
inhibition blocks the production of decarboxylated SAM (dcSAM), which is a critical aminopropyl group
donor for the synthesis of the polyamines spermidine and spermine from putrescine [4] [3]. This disruption

of polyamine homeostasis can lead to cytostasis and is the basis for its investigation in disease research [4].

Example In Vitro Experimental Protocol

The table below outlines a referenced example of how Sardomezide dihydrochloride has been used in a

cell-based study [5].

Parameter Specification

Cell Line CHO (Chinese Hamster Ovary) cells
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Parameter Specification

Treatment Concentration 3 uM

Treatment Duration 48 hours

Reported Outcome Intracellular SAMDC activity reduced to 10% of control

When designing your own experiments, consider the following steps based on the searched literature:

¢ Solution Preparation: Prepare a fresh stock solution in DMSO or water, following the solubility and
handling guidelines above.

¢ Cell Treatment: Apply the compound to cells at your desired concentration. The example above used
3 pM for 48 hours [5]. A separate study generated resistant sub-lines by chronically exposing CHO
cells to increasing concentrations ranging from 0.1 pM to 100 uM over multiple passages [6].

¢ Analysis: Assess the effects, which can include measuring polyamine levels (e.g., via mass
spectrometry or a new fluorescent reporter [4]), evaluating SAMDC enzyme activity, or analyzing
downstream phenotypic outcomes like cell proliferation inhibition [3].

Key Considerations for Researchers

e Stability: The product is stable under recommended storage conditions but is incompatible with
strong acids, strong alkalis, and strong oxidizing or reducing agents [1].

e Documentation: Always refer to the specific datasheet included with your purchased product for the
most precise and batch-specific information [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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